Cas no 27835-00-3 (ethyl 3-(4-methylphenyl)-3-oxopropanoate)

ethyl 3-(4-methylphenyl)-3-oxopropanoate Properties

Names and Identifiers

• Ethyl 3-oxo-3-(p-tolyl)propanoate
• 3-OXO-3-P-TOLYL-PROPIONIC ACID ETHYL ESTER
• 3-Oxo-3-(4-Tolyl)Propionic Acid Ethyl Ester
• Benzenepropanoic acid,4-methyl-b-oxo-, ethyl ester
• Ethyl 3-(4-methylphenyl)-3-oxopropanoate
• ETHYL 3-OXO-3-P-TOLYLPROPANOATE
• p-Methylbenzoylacetic acid ethyl ester
• Ethyl 3-(4-methylphenyl)-3-oxopropanoate Ethyl 3-oxo-3-(4-tolyl)propionate
• Ethyl 3-oxo-3-(4-tolyl)propionate
• NSC 158544
• 3-OXO-3-P-TOLylpropanoic acid ethyl ESTER
• Benzenepropanoic acid,4-methyl-b-oxo-,ethyl ester
• AC-17243
• ethyl 3-p-tolyl-3-oxopropionate
• NSC158544
• Ethyl 3-(4-methylphenyl)-3-oxopropanoate, Ethyl 3-oxo-3-(4-tolyl)propionate
• Ethyl (4-methylbenzoyl)acetate
• SY079867
• EN300-1126821
• SCHEMBL572
• 3-Oxo-3-p-tolylpropionic acid ethyl ester
• s10631
• 27835-00-3
• MFCD03424815
• FT-0638726
• Ethyl (4-methyl)benzoylacetate
• NSC-158544
• GEQMJBPKCOZHMV-UHFFFAOYSA-N
• Ethyl 3-(4-methylphenyl)-3-oxopropanoate, 95%
• CS-0042836
• DS-16244
• AKOS000266225
• ethyl(4-methyl)benzoylacetate
• ethyl 4-methylbenzoylacetate
• BP-12647
• F8889-3373
• J-016892
• AMY24884
• DTXSID20303484
• CHEMBL5279055
• benzenepropanoic acid, 4-methyl-beta-oxo-, ethyl ester
• ALBB-020947
• DB-013105
• STL185665
• +Expand

• MDL： MFCD03424815
• InChIKey： GEQMJBPKCOZHMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O3/c1-3-15-12(14)8-11(13)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• SMILES： CCOC(=O)CC(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 11
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.13090
• PSA: 43.37000
• Refractive Index: n20/D 1.5315(lit.)
• Boiling Point: 244-245 °C(lit.)
• Flash Point: >230 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.056 g/mL at 25 °C(lit.)

ethyl 3-(4-methylphenyl)-3-oxopropanoate Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

ethyl 3-(4-methylphenyl)-3-oxopropanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%